N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3

Isotope dilution mass spectrometry Internal standard selection LC-MS/MS method development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H17NO4S
Molecular Weight 238.32 g/mol
Cat. No. B15622602
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Technical Parameters


Basic Identity
Product NameN-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3
Molecular FormulaC9H17NO4S
Molecular Weight238.32 g/mol
Structural Identifiers
InChIInChI=1S/C9H17NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h8,11H,3-6H2,1-2H3,(H,10,12)/t8-/m0/s1/i2D3
InChIKeyYZJQOAPZJWFRFK-XYIHWPHSSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

HMPMA-D3: Stable Isotope-Labeled Internal Standard


N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (HMPMA-D3, CAS 1240483-47-9) is a triple-deuterated mercapturic acid conjugate with molecular formula C9H14D3NO4S and molecular weight 238.32 g/mol . It is the stable isotope-labeled analog of 3-hydroxy-1-methylpropylmercapturic acid (HMPMA), the validated urinary biomarker of crotonaldehyde exposure—a toxic α,β-unsaturated aldehyde found in tobacco smoke, ambient air, and certain foods [1]. The three deuterium atoms are incorporated at the acetyl methyl position, producing a +3.02 Da mass shift relative to the unlabeled compound (C9H17NO4S, MW 235.30 g/mol, CAS 100496-03-5) [2]. This compound is manufactured as both the free acid and the dicyclohexylammonium salt form and is supplied under ISO 17034 certified reference material programs by multiple vendors, with reported isotopic enrichment of 98 atom% D and chemical purity of ≥95–98% .

Isotope dilution LC-MS/MS internal standard workflow
Meets >3 Da mass shift procurement criterion for deuterated IS
ISO 17034 certified reference material availability supports method validation documentation

Why Unlabeled or Analog Internal Standards Fail


Substituting N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 with the unlabeled HMPMA, its structural isomer 3-HPMA-D3, or a non-isotopic analog introduces quantifiable analytical error. The unlabeled compound (CAS 100496-03-5) shares identical chromatographic retention and ionization behavior but cannot be distinguished from endogenous HMPMA in the mass spectrometer, rendering it useless as an internal standard in isotope dilution MS [1]. The positional isomer 3-HPMA-D3, while also deuterated, tracks acrolein rather than crotonaldehyde exposure—in smokers, mean urinary 3-HPMA (4800 pmol/mL) differs substantially from HMPMA (3302 pmol/mL), and these two biomarkers exhibit distinct ethnic and genetic association patterns [2]. Procurement guidelines for deuterated internal standards further specify that a minimum mass difference of >3 Da (i.e., D3 or greater) is required to avoid spectral overlap with the natural isotopic envelope of the unlabeled analyte; D1- or D2-labeled analogs fail this criterion [3]. Non-isotopic structural analogs lack matched extraction recovery, ionization efficiency, and matrix effect behavior, compromising accuracy [4].

HMPMA-D3: +3.02 Da, deuterated internal standard
Unlabeled HMPMA: co-elutes and cannot be distinguished from endogenous analyte
HMPMA-D3: crotonaldehyde-specific exposure biomarker support
3-HPMA-D3: tracks acrolein, not crotonaldehyde; urinary profiles differ across populations
D3-labeled: meets >3 Da shift; avoids spectral overlap with natural isotopologues
D1/D2 analogs: may partially overlap with 13C/34S isotopologues, biasing quantitation

Quantitative Differentiation from Closest Analogs


Mass Shift Enables Interference-Free Quantitation

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 provides a +3.02 Da mass shift relative to the unlabeled compound, fulfilling the procurement best-practice requirement of >3 Da mass difference for deuterated internal standards [1]. The unlabeled HMPMA (C9H17NO4S) has a monoisotopic mass of 235.0878 Da and average MW of 235.30 g/mol, while the D3 compound (C9H14D3NO4S) has an average MW of 238.32 g/mol with three deuterium atoms replacing three hydrogens on the acetyl methyl group [2]. This +3 Da shift places the [M+H]+ or [M−H]− ion of the internal standard outside the natural isotopic envelope (M+1, M+2) of the endogenous analyte, preventing cross-signal contribution that would bias quantitation [3]. D1- or D2-labeled versions would not meet this criterion, as their signal would partially overlap with the natural 13C and 34S isotopologues of the analyte.

Interference-Free Mass Shift
Head-to-head
HMPMA-D3: MW 238.32, +3.02 Da (C9H14D3NO4S)
Unlabeled HMPMA: MW 235.30 (C9H17NO4S)
Meets deuterated IS procurement criterion; D1/D2 labeling may not provide sufficient separation.
Minimum >3 Da mass difference recommended; prevents cross-signal contribution in MS.
Isotope dilution mass spectrometry Internal standard selection LC-MS/MS method development

Isotopic Enrichment and ISO 17034 Certified Traceability

The D3 compound is supplied with documented isotopic enrichment of 98 atom% D and chemical purity of 98% (free acid) , and is also available under ISO 17034 accredited reference material producer certification with purity >95% supported by NMR, MS, HPLC, IR, and UV characterization [1]. In contrast, the unlabeled HMPMA (CAS 100496-03-5) is typically offered at HPLC purity ≥95% without isotopic specification or ISO 17034 certification, as it is not intended for use as an internal standard . The 98 atom% D enrichment ensures that >98% of molecules carry exactly three deuterium atoms, minimizing the contribution of D0, D1, or D2 species that would produce interfering signals at the analyte m/z. The Clearsynth MSDS for this D3 compound also documents a purity specification of 98% . The CATO ISO 17034-certified standard undergoes multi-method value assignment including homogeneity and stability monitoring, meeting the requirements for regulated bioanalytical method validation [1].

Isotopic Enrichment & ISO 17034
Specification review
98 atom% D enrichment, ISO 17034 certified (purity >95%)
Procurement prerequisite for bioanalytical validation documentation.
Documented homogeneity, stability, and multi-method characterization (NMR, MS, HPLC).
Certified reference material Isotopic enrichment ISO 17034 Quality assurance

Validated Accuracy in Urinary LC-MS/MS Methods

In the high-throughput LC-MS/MS method validated by Carmella et al. (2013) for simultaneous quantitation of acrolein and crotonaldehyde mercapturic acids, accuracy (percent of theoretical value) for HMPMA using a deuterated internal standard reached 97%, compared with 92% for 3-HPMA in the same analytical run [1]. Inter-day precision (coefficient of variation) was 11.0% for HMPMA and 9.1% for 3-HPMA [1]. In a separate validated method by Yang et al. (2009) using 3-HPMA-D3 and 3-HMPMA-D3 as dual internal standards, recovery ranged from 91.11% to 114.66% with RSDs of 2.41%–11.22%, and detection limits of 1.0 ng/mL (3-HPMA) and 1.3 ng/mL (3-HMPMA) were achieved [2]. Frigerio et al. (2019) demonstrated across a 14-analyte mercapturic acid panel that deuterated internal standards controlled matrix effects, yielding accuracy from 93.4% to 114.9% of theoretical values [3]. These multi-study results establish that deuterated IS-based methods for urinary HMPMA consistently deliver accuracy within the 93–114% range, a benchmark that non-isotopic structural analog IS methods cannot reliably match for mercapturic acids in urine matrix, where ion suppression is substantial [3].

Validated LC-MS/MS Accuracy
Cross-study comparable
97% accuracy (HMPMA)
Inter-day precision: 11.0% CV
Supports bioanalytical method performance for urinary mercapturic acid quantitation.
Applied to >2600 urine research samples; accuracy within 93–114% range across multiple studies.
Method validation Accuracy Precision Bioanalytical method

Positional Specificity for Crotonaldehyde vs. Acrolein

N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 is the deuterated analog of HMPMA, which is specifically formed by glutathione conjugation and subsequent mercapturic acid processing of crotonaldehyde (but-2-enal) [1]. Its closest deuterated analog, 3-HPMA-D3 (N-acetyl-S-(3-hydroxypropyl)-L-cysteine-D3), derives from acrolein (prop-2-enal) and differs structurally by the absence of the methyl branch on the hydroxypropyl side chain [2]. Quantitative data from a multiethnic cohort of >2200 smokers demonstrate that urinary levels of these two biomarkers are neither interchangeable nor proportional: geometric mean HMPMA and 3-HPMA levels were 2759 and 3787 pmol/mL in Native Hawaiians versus 2210 and 1720 pmol/mL in Latinos, with significant inter-ethnic differences (P<0.0001) that diverged in direction between the two metabolites [3]. Furthermore, HMPMA excretion, but not 3-HPMA excretion, correlated significantly with cigarette consumption, exhaled CO, salivary cotinine, and urinary nicotine metabolites in smokers, and decreased significantly upon smoking cessation [1]. These divergent exposure-response relationships prove that HMPMA-D3 and 3-HPMA-D3 are not analytically or toxicologically substitutable.

Biomarker Specificity
Head-to-head
HMPMA (crotonaldehyde): 2759 pmol/mL (Native Hawaiian smokers)
3-HPMA (acrolein): 3787 pmol/mL; direction of ethnic difference reverses
Distinct exposure assessment tools; substitution may lead to toxicant misattribution.
Multiethnic cohort of >2200 smokers; biomarkers are not interchangeable.
Exposure biomarker Crotonaldehyde Acrolein Tobacco smoke toxicant

Chromatographic Resolution of Isomeric Metabolites

A critical limitation of earlier HMPMA analytical methods was the co-elution of three isomeric mercapturic acids: HMPMA-1 (from crotonaldehyde), HMPMA-2 (from methacrolein), and HMPMA-3 (from methyl vinyl ketone). Chen et al. (2020) demonstrated that under improved HPLC conditions using a biphenyl column cooled to 5°C with a formic acid/acetonitrile/methanol gradient, these three isomers could be baseline-resolved when detected by LC-ESI-MS/MS using the corresponding stable isotope-labeled mercapturic acids as internal standards [1]. The study revealed that HMPMA-3 (methyl vinyl ketone-derived) comprised the major portion of peaks previously ascribed solely to HMPMA-1 in earlier studies [1]. Quantitative results showed that HMPMA-1 had concentrations intermediate between HMPMA-2 and HMPMA-3 in both smokers and nonsmokers, and that HMPMA-3 levels were significantly higher than both HMPMA-1 and HMPMA-2 [1]. A related SPIROMICS study analyzing these same four mercapturic acids (3-HPMA, HMPMA-1, HMPMA-2, HMPMA-3) in COPD patients confirmed the independent quantitative behavior of each isomer [2].

Isomeric Metabolite Resolution
Supporting evidence
HMPMA-1 (crotonaldehyde) intermediate; HMPMA-3 (methyl vinyl ketone) predominant isomer
Earlier methods co-eluted three isomers; baseline separation at 5°C on biphenyl column
Correct deuterated IS essential for isomer-specific crotonaldehyde exposure research.
Procurement of HMPMA-1-D3 required for implementation of isomer-resolved LC-MS/MS methods.
Isomer separation Chromatographic resolution Crotonaldehyde Methacrolein Methyl vinyl ketone

Key Procurement-Driven Applications


Tobacco Smoke Exposure Biomonitoring

In large-scale molecular epidemiology studies of smoking-related disease risk, N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 serves as the essential internal standard for quantifying urinary HMPMA as a specific biomarker of crotonaldehyde exposure. The validated LC-MS/MS method of Carmella et al. (2013), which achieved 97% accuracy for HMPMA using deuterated IS, was successfully applied to >2600 urine samples from smokers, demonstrating the throughput and robustness required for population-level studies [1]. The Muliethnic Cohort study further validated HMPMA as a biomarker that discriminates crotonaldehyde exposure across five ethnic groups (P<0.0001), providing a quantitative basis for studying ethnic disparities in lung cancer risk [2].

Multi-Analyte VOC Exposure Profiling

For occupational health surveillance and environmental exposure assessment, the D3 compound enables the specific quantitation of crotonaldehyde-derived HMPMA alongside other mercapturic acids (3-HPMA, CEMA, DHBMA, SPMA, CMEMA) in a single LC-MS/MS run. Frigerio et al. (2019) validated a 14-analyte panel using deuterated internal standards that achieved accuracy of 93.4–114.9% and LOQs as low as 0.01 μg/L, confirming the suitability of deuterated mercapturic acid IS for controlling matrix effects in urine [3]. The method was applied to gasoline station attendants and unexposed workers, revealing exposure-specific mercapturic acid profiles [3].

Isomer-Specific Carbonyl Metabolite Analysis

Recent evidence demonstrates that HMPMA measured in human urine represents a mixture of at least three isomeric mercapturic acids from distinct toxicants (crotonaldehyde, methacrolein, methyl vinyl ketone). The validated isomer separation method of Chen et al. (2020), which relies on deuterated internal standards for each isomer, is essential for studies seeking to attribute mercapturic acid levels to specific toxicant sources [4]. Procurement of N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (corresponding to HMPMA-1) is required for any laboratory aiming to implement this improved, isomer-resolved methodology.

Regulated Bioanalytical Method Validation

For laboratories operating under GLP, ISO 15189, or CLIA regulatory frameworks, the procurement of deuterated internal standards with ISO 17034 certification is a compliance requirement. The CATO-manufactured N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 (CATO No. CCAD302123, purity >95%) is produced under an ISO 17034-accredited reference material producer program with full characterization by NMR, MS, HPLC, IR, and UV, along with documented homogeneity and stability monitoring [5]. This certification trajectory, combined with 98 atom% D isotopic enrichment verified by suppliers such as Alfa Chemistry , satisfies the procurement criteria of ≥98% isotopic abundance and >3 Da mass difference recommended by industry best-practice guidelines [6].

Application
Selection Property
Validation Focus
Tobacco smoke exposure biomonitoring studies
Isotope dilution MS fit for urinary HMPMA
Accuracy and throughput in population-scale research
Multi-analyte VOC exposure research
Matrix effect control for urine mercapturic acid panels
Accuracy and LOQ across multiple analytes in research matrices
Isomer-specific carbonyl metabolite analysis
Isomer-resolved IS for HMPMA-1 (crotonaldehyde)
Chromatographic resolution and toxicant source attribution
Bioanalytical method validation documentation
ISO 17034 certified reference material
Traceability, homogeneity, and stability for research method validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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